Cas no 118247-88-4 (Z-L-beta-Glutamic acid gamma-tert-butyl ester)

• Product Name: Z-L-beta-Glutamic acid gamma-tert-butyl ester
• CAS No: 118247-88-4
• MF: C₁₇H₂₃NO₆
• MW: 337.36762547493
• MDL: MFCD28134553
• CID: 131809
• Update Time: 2025-10-16

Z-L-beta-Glutamic acid gamma-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,3-[[(phenylmethoxy)carbonyl]amino]-, mono(1,1-dimethylethyl) ester, (S)- (9CI)
• (S)-3-(((Benzyloxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoicacid
• (3R)-5-[(2-methylpropan-2-yl)oxy]-5-oxo-3-(phenylmethoxycarbonylamino)pentanoic acid
• Pentanedioic acid,3-[[(phenylmethoxy)carbonyl]amino]-, mono(1,1-dimethylethyl) ester, (S)- (9C...
• Z-BETA-GLU(OTBU)-OH
• Z-Β-GLU(OTBU)-OH
• A-Glu(OtBu)-OH
• A-Glutamic acid 5-tert-butyl ester
• A-Homoaspartic acid 5-tert-butyl ester
• t-butyl hydrogen (3R)-3-benzyloxycarbonylaminoglutarate
• Z-D-
• Z-L-
• Z-D-β-Glutamic acid 5-tert-butyl ester
• Z-L-β-Homoaspartic acid 5-tert-butyl ester
• Z-D-β-Glutamic acid 5-tert-butyl ester, Z-L-β-Glutamic acid 5-tert-butyl ester, Z-L-β-Homoaspartic acid 5-tert-butyl ester
• (S)-3-(((Benzyloxy)carbonyl)aMino)-5-(tert-butoxy)-5-oxopentanoic acid
• AK162673
• (3S)-5-[(2-methylpropan-2-yl)oxy]-5-oxo-3-(phenylmethoxycarbonylamino)pentanoic acid
• AX8294735
• Z-L-beta-Glutamic acid gamma-tert-butyl ester

• MDL： MFCD28134553
• Inchi： 1S/C17H23NO6/c1-17(2,3)24-15(21)10-13(9-14(19)20)18-16(22)23-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,22)(H,19,20)/t13-/m0/s1
• InChI Key： ZWLHJIDBOFBLGR-ZDUSSCGKSA-N
• SMILES： O(C(C[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 337.15300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: massive
• PSA: 101.93000
• LogP: 2.87880
• Solubility: Not determined

Z-L-beta-Glutamic acid gamma-tert-butyl ester Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Z-L-beta-Glutamic acid gamma-tert-butyl ester

Introduction to Z-L-beta-Glutamic acid gamma-tert-butyl ester (CAS No. 118247-88-4)

Z-L-beta-Glutamic acid gamma-tert-butyl ester (CAS No. 118247-88-4) is a versatile compound that plays a significant role in various fields of chemistry and biochemistry. This compound is a derivative of glutamic acid, a key amino acid involved in numerous biological processes, including neurotransmission and protein synthesis. The tert-butyl ester group in the gamma position adds unique chemical properties that make it valuable for both academic research and industrial applications.

The chemical structure of Z-L-beta-Glutamic acid gamma-tert-butyl ester consists of a glutamic acid backbone with a tert-butyl ester group attached to the gamma-carboxylic acid. This structure confers enhanced stability and solubility properties, making it an ideal candidate for use in various chemical reactions and biological assays. The Z configuration of the double bond further adds to its specificity and reactivity, allowing for precise control in synthetic pathways.

In recent years, Z-L-beta-Glutamic acid gamma-tert-butyl ester has gained attention in the field of medicinal chemistry due to its potential applications in drug development. Researchers have explored its use as a building block for the synthesis of novel compounds with therapeutic properties. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory and anti-cancer activities, making them promising candidates for further investigation.

One notable application of Z-L-beta-Glutamic acid gamma-tert-butyl ester is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The tert-butyl ester group in this compound can be designed to be cleaved by specific enzymes, releasing the active glutamic acid derivative at the target site. This approach enhances the bioavailability and reduces the side effects of the drug, making it a valuable strategy in pharmaceutical research.

Moreover, Z-L-beta-Glutamic acid gamma-tert-butyl ester has been utilized in peptide synthesis due to its ability to form stable peptide bonds. Peptides are essential biomolecules with a wide range of applications, from diagnostics to therapeutics. The use of this compound as a protected amino acid allows for the controlled synthesis of complex peptides with high purity and yield.

In addition to its applications in drug development and peptide synthesis, Z-L-beta-Glutamic acid gamma-tert-butyl ester has also been studied for its potential in materials science. Researchers have explored its use in the synthesis of functional polymers and coatings with unique properties, such as enhanced biocompatibility and controlled release capabilities. These materials have potential applications in tissue engineering, drug delivery systems, and other biomedical devices.

The stability and reactivity of Z-L-beta-Glutamic acid gamma-tert-butyl ester make it an attractive choice for various analytical methods. It can be used as a standard reference material in chromatographic techniques, such as HPLC (High-Performance Liquid Chromatography) and GC (Gas Chromatography), to ensure accurate quantification and identification of related compounds. This is particularly important in quality control processes for pharmaceuticals and other chemical products.

In conclusion, Z-L-beta-Glutamic acid gamma-tert-butyl ester (CAS No. 118247-88-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals working in medicinal chemistry, peptide synthesis, materials science, and analytical chemistry. As ongoing research continues to uncover new applications and insights, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.